Cas no 56382-53-7 (2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine)

• Product Name: 2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine
• CAS No: 56382-53-7
• MF: C₁₅H₉N₃S₃
• MW: 327.447058439255
• CID: 3184968
• PubChem ID: 12208118
• Update Time: 2025-04-24

2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine Chemical and Physical Properties

Names and Identifiers

• 1,3,5-TRIAZINE, 2,4,6-TRI-2-THIENYL-
• 2,4,6-trithiophen-2-yl-1,3,5-triazine
• 2,4,6-Tri(2-thienyl)-1,3,5-triazine
• 2,4,6-Tri-thiophen-2-yl-[1,3,5]triazine
• SCHEMBL19148655
• F73252
• 2,4,6-tri(2'-thienyl)-1,3,5-triazine
• 56382-53-7
• 2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine
• 2,?4,?6-?Tri(thiophen-?2-?yl)?-?1,?3,?5-?triazine
• BS-47557
• CS-0170352
• tris(thiophen-2-yl)-1,3,5-triazine

• Inchi： 1S/C15H9N3S3/c1-4-10(19-7-1)13-16-14(11-5-2-8-20-11)18-15(17-13)12-6-3-9-21-12/h1-9H
• InChI Key： NJIOTNJBYBDXMZ-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1N=C(C2=CC=CS2)N=C(C2=CC=CS2)N=1

Computed Properties

• Exact Mass: 326.99586082g/mol
• Monoisotopic Mass: 326.99586082g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 123Ų

Additional information on 2,4,6-Tri(thiophen-2-yl)-1,3,5-triazine

1,3,5-TRIAZINE, 2,4,6-TRI-2-THIENYL- (CAS No. 56382-53-7): A Versatile Heterocyclic Compound with Emerging Applications

The 1,3,5-TRIAZINE, 2,4,6-TRI-2-THIENYL- compound (CAS No. 56382-53-7) represents a fascinating class of heterocyclic compounds that has gained significant attention in recent years due to its unique structural features and wide-ranging applications. This triazine-thiophene hybrid molecule combines the electronic properties of both triazine and thiophene moieties, making it particularly interesting for materials science and pharmaceutical research.

With the increasing demand for advanced functional materials in electronics and optoelectronics, researchers have been exploring the potential of 2,4,6-tri-2-thienyl-1,3,5-triazine derivatives. The compound's molecular structure, featuring three thiophene rings symmetrically attached to a central triazine core, offers remarkable π-conjugation and electron-accepting properties. These characteristics make it valuable for developing organic semiconductors, photovoltaic materials, and light-emitting devices.

Recent studies published in ACS Applied Materials & Interfaces (2023) highlight the growing importance of thiophene-containing triazine compounds in organic electronics. The tri-2-thienyl triazine structure demonstrates excellent charge transport properties and thermal stability, addressing key challenges in flexible electronics and wearable technology – two of the most searched topics in materials science today.

Beyond electronic applications, 1,3,5-triazine, 2,4,6-tri-2-thienyl- has shown promise in pharmaceutical research. Its molecular framework serves as an important scaffold for drug discovery, particularly in developing kinase inhibitors and antimicrobial agents. The compound's ability to participate in various non-covalent interactions makes it valuable for molecular recognition and supramolecular chemistry applications.

The synthesis of CAS 56382-53-7 typically involves the cyclization of appropriate thiophene-containing precursors with cyanuric chloride, followed by careful purification steps. Advanced characterization techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are essential for confirming the structure and purity of this compound, which are frequently searched terms by chemistry professionals.

In the context of green chemistry and sustainable synthesis – trending topics in chemical research – scientists are exploring more efficient and environmentally friendly routes to produce 2,4,6-tri-2-thienyl-1,3,5-triazine. Recent advancements in catalytic methods and solvent-free reactions have shown promise in improving the yield and reducing the environmental impact of its production.

The compound's photophysical properties have attracted attention for potential applications in organic light-emitting diodes (OLEDs) and solar cells. Its ability to absorb and emit light in specific wavelength ranges makes it suitable for energy conversion and sensing applications. These applications align with current industry trends toward renewable energy technologies and smart materials.

From a commercial perspective, the market for specialty triazine derivatives like 1,3,5-TRIAZINE, 2,4,6-TRI-2-THIENYL- is expected to grow significantly in the coming years. Market analysis reports indicate increasing demand from the electronics, pharmaceutical, and advanced materials sectors, with particular interest from companies developing next-generation display technologies and organic electronic devices.

Quality control and analytical methods for CAS 56382-53-7 have become more sophisticated, with techniques like high-performance liquid chromatography (HPLC) and differential scanning calorimetry (DSC) being commonly employed. These analytical approaches ensure the compound meets the stringent purity requirements for research and industrial applications, addressing common quality-related queries from potential users.

As research continues, new derivatives and analogs of 2,4,6-tri-2-thienyl-1,3,5-triazine are being developed to optimize specific properties for targeted applications. The compound's versatility serves as a testament to the importance of heterocyclic chemistry in addressing contemporary scientific and technological challenges, making it a subject of ongoing investigation in academic and industrial laboratories worldwide.